N-(4-chloro-2-methylphenyl)-N,5-dimethyl-1-phenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C19H18ClN3O
• Molecular Weight: 339.8 g/mol
• IUPAC Name: N-(4-chloro-2-methylphenyl)-N,5-dimethyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C19H18ClN3O/c1-13-11-15(20)9-10-18(13)22(3)19(24)17-12-21-23(14(17)2)16-7-5-4-6-8-16/h4-12H,1-3H3
• InChI Key: HGKIGTCQLZGJBF-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)Cl)N(C)C(=O)C2=C(N(N=C2)C3=CC=CC=C3)C

Description

N-(4-chloro-2-methylphenyl)-N,5-dimethyl-1-phenyl-1H-pyrazole-4-carboxamide, commonly known as CAY10505, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the family of pyrazole carboxamides and has been extensively studied for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of CAY10505 involves the inhibition of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. By inhibiting COX-2, CAY10505 reduces the production of prostaglandins, which are responsible for the inflammatory response. Additionally, CAY10505 has been shown to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects
CAY10505 has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of prostaglandins. Additionally, CAY10505 has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to reduce the production of reactive oxygen species, which are involved in the development of oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

CAY10505 has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. Additionally, it has been extensively studied for its mechanism of action and biochemical and physiological effects, which makes it a well-characterized compound for research purposes. However, one limitation of CAY10505 is that it is not a natural compound and may not accurately reflect the effects of natural compounds in vivo.

Future Directions

There are several future directions for the study of CAY10505. One potential direction is the development of CAY10505 analogs with improved pharmacological properties. Additionally, CAY10505 could be studied for its potential use in the treatment of other diseases, such as cardiovascular disease and diabetes. Finally, the mechanism of action of CAY10505 could be further elucidated to better understand its effects on inflammation and cell survival.

Synthesis Methods

The synthesis of CAY10505 involves a series of chemical reactions that result in the formation of the final compound. The process starts with the reaction of 4-chloro-2-methylbenzoic acid with thionyl chloride, which leads to the formation of 4-chloro-2-methylbenzoyl chloride. This intermediate is then reacted with N,N-dimethylformamide dimethyl acetal to form 4-chloro-2-methyl-N,N-dimethylbenzamide. The next step involves the reaction of this intermediate with phenylhydrazine to form N-(4-chloro-2-methylphenyl)-N,N-dimethylhydrazine. Finally, this compound is reacted with ethyl acetoacetate to form CAY10505.

Scientific Research Applications

CAY10505 has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory bowel disease, rheumatoid arthritis, and other inflammatory conditions. Additionally, CAY10505 has been shown to have antitumor properties and has been studied for its potential use in cancer therapy. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.